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Compound of Interest

Compound Name: CJ28

Cat. No.: B15137404 Get Quote

Identifying "CJ28": A Mechanical Component, Not a Chemical Agent

Initial analysis of "CJ28" reveals it is not a chemical compound used in research or drug

development, but rather a product identifier for a curved jaw coupling insert. These components

are integral for power transmission in industrial equipment such as pumps, gear boxes, and

mixers. The primary material of construction for the CJ28 insert is a durable, flexible polymer

known as polyurethane.

Therefore, the proper disposal procedures for CJ28 do not fall under chemical waste protocols

but are governed by guidelines for solid industrial waste, specifically for plastics and polymers.

This guide provides the necessary safety and logistical information for the correct handling and

disposal of these polyurethane components.

Material Properties of CJ28 Polyurethane Inserts
Understanding the physical and chemical characteristics of the CJ28 insert is the first step in its

proper handling and disposal. The following table summarizes the key quantitative data for the

standard 92A Shore hardness yellow polyurethane variant.
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Property Value Notes

Material
92A Shore Hardness

Polyurethane

Offers a balance of torque

capacity and damping

characteristics.

Temperature Range
-40°F to +212°F (-40°C to

+100°C)
Operational temperature limits.

Maximum Continuous Torque 840 in-lb (95 N-m)
The maximum torque the insert

can handle continuously.

Maximum Torque 1,680 in-lb (190 N-m)

The absolute maximum torque

the insert can withstand

intermittently.

Maximum RPM 8,500 RPM
The maximum rotational speed

the insert can handle.

Chemical Resistance
Resists oil, dirt, sand,

moisture, and grease

Suitable for use in general and

hydraulic applications.

Experimental Protocols: Not Applicable
As CJ28 is a mechanical part, there are no experimental protocols related to its use in a

laboratory research context. The relevant procedures pertain to its installation, maintenance,

and eventual disposal in an industrial or mechanical setting.

Proper Disposal Procedures for Polyurethane
Components
The disposal of polyurethane, the material CJ28 is made from, should be approached with the

goal of minimizing environmental impact. While not typically classified as hazardous waste,

landfilling should be the last resort. Here are the step-by-step procedures for proper disposal:

Step 1: Assessment and Segregation

Identify the Waste: Confirm that the waste material is indeed a polyurethane component.
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Segregate from Other Waste: Separate the polyurethane parts from other types of waste,

such as metals, other plastics, and chemical waste. This is a crucial first step for effective

recycling.

Step 2: Decontamination (If Applicable)

Clean the Component: If the CJ28 insert has been in contact with oils, greases, or other

chemicals, it should be cleaned. Use soap and water or a suitable solvent to remove

contaminants.

Dispose of Cleaning Residue Properly: Any contaminated cleaning materials (e.g., rags,

solvents) must be disposed of in accordance with local regulations for that specific type of

waste.

Step 3: Evaluating Disposal Options

Several options exist for the disposal of polyurethane waste, ranging from the most to the least

environmentally favorable.

Mechanical Recycling: This is often the most practical and environmentally friendly option for

solid polyurethane parts. The process involves shredding the polyurethane into smaller

pieces, which can then be used as filler in other products, such as insulation, acoustic mats,

or carpet padding.[1][2]

Chemical Recycling: More advanced processes like glycolysis, hydrolysis, or acidolysis can

break down the polyurethane into its chemical constituents, which can then be used to

create new polyurethane or other chemical products.[3][4] While highly effective, this may

require sending the material to a specialized recycling facility.

Energy Recovery (Incineration): If recycling is not feasible, polyurethane can be incinerated

in a waste-to-energy facility.[1] This process recovers energy from the material but must be

done in specialized facilities with pollution control systems to manage emissions.

Landfill Disposal: This is the least preferred option and should only be considered if no other

alternatives are available.[1]

Step 4: Contacting a Waste Management Professional
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Engage a Certified Recycler: For industrial quantities of plastic waste, it is best to partner

with a certified industrial waste recycling company.[5][6][7] They can provide guidance on

sorting, collection, and the most appropriate disposal method for your specific situation.

Local Waste Collection Services: For smaller quantities, contact your local selective waste

collection point or municipal waste service to inquire about their programs for recycling

industrial plastics.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of a CJ28
polyurethane insert.
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Caption: Workflow for the proper disposal of CJ28 polyurethane components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. How do I dispose of polyurethane chemical waste? - HUAYU [hypolyol.com]

2. Where to dispose of polyurethane foam? - PCC Group Product Portal [products.pcc.eu]

3. youtube.com [youtube.com]

4. Polyurethane Recycling and Disposal: Methods and Prospects - PMC
[pmc.ncbi.nlm.nih.gov]

5. isustainrecycling.com [isustainrecycling.com]

6. Industrial Plastic ♻️ Recycling [scrapmanagement.com]

7. businesswaste.com [businesswaste.com]

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for CJ28
Polyurethane Coupling Inserts]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137404#cj28-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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